Cas no 30492-50-3 (1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone)
30492-50-3 structure
Product Name:1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone
CAS No:30492-50-3
MF:C17H26O2
MW:262.387145519257
CID:2111266
PubChem ID:18705091
Update Time:2025-04-21
1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone
- SCHEMBL2772941
- 1-(3,5-ditert-butyl-4-methoxyphenyl)ethanone
- WPODUFOFFLNNAI-UHFFFAOYSA-N
- DA-31267
- 30492-50-3
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- Inchi: 1S/C17H26O2/c1-11(18)12-9-13(16(2,3)4)15(19-8)14(10-12)17(5,6)7/h9-10H,1-8H3
- InChI Key: WPODUFOFFLNNAI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(C)=O)=CC=1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 262.193280068Da
- Monoisotopic Mass: 262.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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